Cas no 1613-08-7 (3-Oxetanemethanaminium,N,N-diethyl-N-methyl-3-(phenoxymethyl)-, bromide (1:1))

• Product Name: 3-Oxetanemethanaminium,N,N-diethyl-N-methyl-3-(phenoxymethyl)-, bromide (1:1)
• CAS No: 1613-08-7
• MF: C₁₆H₂₆BrNO₂
• MW: 344.287144184113
• CID: 172516
• PubChem ID: 121484
• Update Time: 2025-04-19

3-Oxetanemethanaminium,N,N-diethyl-N-methyl-3-(phenoxymethyl)-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanemethanaminium,N,N-diethyl-N-methyl-3-(phenoxymethyl)-, bromide (1:1)
• diethyl-methyl-[[3-(phenoxymethyl)oxetan-3-yl]methyl]azanium,bromide
• 3-Oxetanemethanaminium, N,N-diethyl-N-methyl-3-(phenoxymethyl)-, bromide
• Ammonium, diethylmethyl((3-(phenoxymethyl)-3-oxetanyl)methyl)-, bromide
• 1613-08-7
• H.C. 6003
• Diethylmethyl((3-(phenoxymethyl)-3-oxetanyl)methyl)ammonium bromide
• DTXSID80936474
• N-Ethyl-N-methyl-N-{[3-(phenoxymethyl)oxetan-3-yl]methyl}ethanaminium bromide

• Inchi： 1S/C16H26NO2.BrH/c1-4-17(3,5-2)11-16(12-18-13-16)14-19-15-9-7-6-8-10-15;/h6-10H,4-5,11-14H2,1-3H3;1H/q+1;/p-1
• InChI Key： SBAZZNJVVGDECD-UHFFFAOYSA-M
• SMILES： [Br-].O1CC(COC2C=CC=CC=2)(C1)C[N+](C)(CC)CC

Computed Properties

• Exact Mass: 316.9112
• Monoisotopic Mass: 343.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46